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Compound of Interest

(6-(Methylcarbamoyl)pyridin-3-
Compound Name:
yl)boronic acid

Cat. No.: B572283

Technical Guide: (6-(Methylcarbamoyl)pyridin-3-
yl)boronic acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of (6-(Methylcarbamoyl)pyridin-3-
yl)boronic acid, a compound of interest in chemical synthesis and pharmaceutical research.

Quantitative Molecular Data

The key physicochemical properties of (6-(Methylcarbamoyl)pyridin-3-yl)boronic acid are
summarized in the table below for easy reference and comparison.

Property Value Source
Molecular Formula C7H9BN203 [1]12]
Molecular Weight 179.97 g/mol [11[2]
CAS Number 1217340-94-7 [11[2]
MDL Number MFCD08458474 [1]
Purity 96% [1]
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Molecular Structure

The two-dimensional chemical structure of (6-(Methylcarbamoyl)pyridin-3-yl)boronic acid is
depicted in the diagram below. This visualization clarifies the atomic connectivity and the
arrangement of functional groups within the molecule.
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Click to download full resolution via product page
Molecular structure of (6-(Methylcarbamoyl)pyridin-3-yl)boronic acid.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of (6-
(Methylcarbamoyl)pyridin-3-yl)boronic acid are typically proprietary to chemical suppliers.
However, general methodologies for the synthesis of similar pyridineboronic acids often involve
a Suzuki coupling reaction. Characterization and purity determination are commonly performed

using techniques such as:

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b572283?utm_src=pdf-body
https://www.benchchem.com/product/b572283?utm_src=pdf-body-img
https://www.benchchem.com/product/b572283?utm_src=pdf-body
https://www.benchchem.com/product/b572283?utm_src=pdf-body
https://www.benchchem.com/product/b572283?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the molecular structure.
e High-Performance Liquid Chromatography (HPLC): To assess purity.

e Liquid Chromatography-Mass Spectrometry (LC-MS): To confirm molecular weight and

purity.

For specific, validated protocols, researchers should consult the documentation provided by the
supplier from which the compound was procured.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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